Cas no 136657-41-5 (3??-Hydroxy Pravastatin)

• Product Name: 3??-Hydroxy Pravastatin
• CAS No: 136657-41-5
• MF: C₂₃H₃₆O₈
• MW: 440.527148246765
• CID: 901298
• PubChem ID: 11305255
• Update Time: 2025-04-19

3??-Hydroxy Pravastatin Chemical and Physical Properties

Names and Identifiers

• 3??-Hydroxy Pravastatin
• (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3S)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
• 3’’-HYDROXY PRAVASTATIN
• 3-Hydroxy Pravastatin
• (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-8-(((2S,3S)3-hydroxy-2-methylbutanoyl)oxy)-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
• 3'-(S)-Hydroxypravastatin
• 3-Hydroxypravastatin,(S)
• Pravastatin sodium specified impurity E [EP]
• UNII-906EM34IX1

• Inchi： 1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
• InChI Key： ASZMMNUWSMFMJO-FBIVGABFSA-N
• SMILES： O(C([C@@H](C)[C@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O

Computed Properties

• Exact Mass: 440.24100
• Monoisotopic Mass: 440.24101810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 144.52000
• LogP: 1.41120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives